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Compound of Interest

Compound Name: Formylhydrazine

Cat. No.: B046547

Introduction

Formylhydrazine, identified by the CAS number 624-84-0, is a simple yet versatile organic
compound that serves as a crucial building block in synthetic and medicinal chemistry.[1][2][3]
Also known by synonyms such as formic acid hydrazide and formohydrazide, it is a derivative
of hydrazine and one of the simplest members of the hydrazide class of compounds.[1][3] Its
bifunctional nature, possessing both a nucleophilic hydrazine moiety and a formyl group,
makes it an indispensable precursor for the synthesis of a wide range of nitrogen-containing
heterocycles.[2] This guide provides an in-depth overview of formylhydrazine, including its
physicochemical properties, synthesis protocols, chemical reactivity, and significant
applications in drug discovery and development.

Physicochemical and Safety Data

Formylhydrazine is a colorless to pale yellow crystalline solid or liquid with a pungent,
ammonia-like odor.[1] It is soluble in water and various organic solvents.[1][4] Due to its
potential toxicity and carcinogenicity, it should be handled with appropriate safety precautions
in a controlled laboratory environment.[1]

Table 1: Physicochemical Properties of Formylhydrazine
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Property Value Reference

CAS Number 624-84-0 [LI21[31[415106117]

Molecular Formula CH4aN20 [11[2][3]

Molecular Weight 60.056 g/mol [2][3]
White to pale yellow crystalline

Appearance . [1][5][6]
flakes or liquid

Melting Point 52-58 °C [415116]

Boiling Point 90 °C at 0.7 mmHg [415]

Density ~1.094 - 1.325 g/cm3 [51[6]

Flash Point >112 °C [6]

- Soluble in water, ethanol,

Solubility [1][4]
benzene, ether, chloroform
XZBIXDPGRMLSTC-

InChl Key [2][3]

UHFFFAOYSA-N

Table 2: Safety Information for Formylhydrazine

Hazard Statement

Precautionary Statement

Use in a well-ventilated area and wear

Harmful if swallowed, inhaled, or absorbed

through the skin.[1]

appropriate personal protective equipment

(PPE), including gloves and safety glasses.[4]

Causes skin, eye, and respiratory tract irritation.

[1]14]

In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice.[4]

Store in a cool, dry, dark, and inert atmosphere,

Suspected carcinogen.[1]

away from incompatible materials like strong
oxidizing agents.[5][6]

Moisture sensitive and hygroscopic.[1][6]

Keep container tightly closed.
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Synthesis of Formylhydrazine

Formylhydrazine is produced exclusively through synthetic methods, as it does not occur
naturally in significant amounts.[1] The most common and direct industrial methods involve the
condensation reaction of hydrazine with a formic acid derivative.[1][2]

Key Synthetic Routes

e From Hydrazine Hydrate and Formic Acid: This is a straightforward method involving the
direct acid-catalyzed condensation of hydrazine hydrate with formic acid.[2] The reaction is
typically performed under controlled, low-temperature conditions to prevent decomposition.
[1] A 1:1 molar ratio is crucial to avoid the formation of the N,N'-diformylhydrazine
byproduct.[2]

e From Hydrazine Hydrate and Formic Acid Esters: A widely used laboratory and industrial
preparation involves the reaction of hydrazine hydrate with a formic acid ester, such as ethyl
formate or methyl formate.[1][2] This reaction is generally carried out in an alcohol solvent
and may require refluxing for several hours.[1][2]
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General Synthesis Workflow for Formylhydrazine
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Caption: General synthesis workflow for formylhydrazine.

Experimental Protocol: Synthesis from Ethyl Formate
and Hydrazine Hydrate
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The following protocol is adapted from established synthetic procedures.[1][5][8][9]

Materials:

o Ethyl formate (2 moles)

o 85% Hydrazine hydrate (2 moles)

e 959% Ethanol

e Isopropanol

Procedure:

In a round-bottomed flask equipped with a reflux condenser, combine ethyl formate (148 g)
and 95% ethanol (150 mL).[8][9]

o Carefully and slowly add 85% hydrazine hydrate (120 g) to the solution over a period of 10
minutes with continuous stirring or shaking.[1][8][9] The reaction can be vigorous.[9]

e Once the initial reaction subsides, heat the mixture to reflux using a steam bath and maintain
reflux for 18 hours.[1][8][9]

 After reflux, remove the bulk of the ethanol and water by distillation under reduced pressure
to obtain a crude syrup.[1][8][9]

» To the residue, add isopropanol and cool the mixture to 0-5 °C. Stir for 2 hours to induce
crystallization.[5]

o Collect the solid product by filtration, wash with cold isopropanol, and dry in vacuo to yield
pure formylhydrazine.[5]

Chemical Reactivity and Applications in Drug
Development

Formylhydrazine is a pivotal intermediate in the synthesis of various heterocyclic compounds,
which are prominent scaffolds in many pharmaceutical agents.[1][2] Its utility stems from its
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ability to act as a precursor to carbonyl hydrazones or as a cyclizing agent to construct complex
molecular architectures.[2]

Synthesis of Heterocyclic Scaffolds

Formylhydrazine is extensively used for the synthesis of 1,2,4-triazoles and 1,3,4-
oxadiazoles, which are known to exhibit a wide range of biological activities.[2] These activities
include antibacterial, antifungal, anticancer, and anti-inflammatory properties.[2][10][11]

e 1,2 4-Triazoles: Formylhydrazine can react with various reagents to form 1,2,4-triazole
derivatives. For example, it is a precursor in the synthesis of 4-amino-1,2,4-triazole.[3][9]

e Anticancer Agents: It is used in the synthesis of complex molecules with potential anticancer
activity, such as 6-N-formylamino-12,13-dihydro-1,11-dihydroxy-13-(beta-D-
glucopyranosyl)-5H-indolo[2,3-a]-pyrrolo[3,4-c]carbazole-5,7(6H)-dione.[5]

o Anticonvulsants: The compound is also utilized in the synthesis of quinoline derivatives that
act as anticonvulsants.[6]

» Antibacterial Agents: Formylhydrazine is a key component in the synthesis of azaindazoles,
which function as inhibitors of bacterial DNA ligase.[6]
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Role of Formylhydrazine in Heterocyclic Synthesis
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Caption: Formylhydrazine as a precursor in drug development.

Biological Activity of Formylhydrazine Derivatives

Research has demonstrated that derivatives of formylhydrazine possess significant biological
activities. For instance, novel hydrazine and hydrazide derivatives of 3-formylchromone have
shown antimicrobial and antiproliferative effects.[10] These compounds were found to inhibit
the growth of various microbial strains and influence cell proliferation in human and mouse cell
lines.[10] The broad pharmacological activities of benzopyrone derivatives, which can be
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synthesized using formylhydrazine, include antitumor, antioxidant, and anti-HIV properties.
[10] The versatility of the hydrazine moiety allows for numerous chemical modifications, making
it a valuable scaffold in the search for new and effective therapeutic agents.[10][11][12]

Conclusion

Formylhydrazine (CAS No. 624-84-0) is a cornerstone intermediate in modern organic and
medicinal chemistry. Its straightforward synthesis and versatile reactivity enable the
construction of diverse and complex heterocyclic molecules. For researchers and professionals
in drug development, a thorough understanding of formylhydrazine's properties and chemical
behavior is essential for designing novel therapeutics to address a range of diseases, from
bacterial infections to cancer. Due to its hazardous nature, strict adherence to safety protocols
is mandatory when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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